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Compound of Interest |

4-(trans-4-
Compound Name: Propylcyclohexyl)phenylboronic

acid

Cat. No.: B117973

Essential Safety and Handling Guide for 4-
(trans-4-Propylcyclohexyl)phenylboronic Acid

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-(trans-4-
Propylcyclohexyl)phenylboronic acid. Adherence to these protocols is essential for ensuring
personal safety and proper laboratory conduct.

Chemical Identifier:

Name: 4-(trans-4-Propylcyclohexyl)phenylboronic Acid

CAS Number: 146862-02-4[1]

Molecular Formula: C15sH23BO2[1]

Molecular Weight: 246.16 g/mol [1]

Hazard Summary: This chemical is known to cause skin and serious eye irritation. It is harmful
if swallowed. As with similar boronic acids, inhalation of dust should be avoided to prevent
respiratory tract irritation.[2][3]
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Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure

when handling 4-(trans-4-Propylcyclohexyl)phenylboronic acid.

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles are
mandatory. A full-face shield is
recommended when there is a

risk of splashing.[2]

To protect eyes from contact,
which can cause serious

irritation.[2]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) should be worn.
Gloves must be inspected
before use and changed

immediately if contaminated.[2]

[3]

To prevent skin contact and

potential irritation.[2]

Body Protection

A laboratory coat is required.
For larger quantities or tasks
with a higher risk of exposure,
a chemical-resistant apron
should be worn over the lab
coat.[2]

To protect skin from accidental

splashes or spills.

Respiratory Protection

For handling small quantities in
a well-ventilated fume hood,
respiratory protection may not
be necessary. If dust or
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.[2]

[3]

To prevent respiratory tract

irritation.[2]
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Operational Plan: Step-by-Step Handling Procedure

A strict operational protocol is crucial for the safe handling of this compound.
e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible before beginning
work.[2][3]

o All work should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.[2][3]

o The work area should be clean and free of clutter.
e Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling the Chemical:

o Keep the container of 4-(trans-4-Propylcyclohexyl)phenylboronic acid tightly closed
when not in use.[3]

o Avoid generating dust when transferring the solid.[3] Use appropriate tools, such as a
spatula, for transfers.[3]

o Avoid all personal contact, including the inhalation of dust or vapors.[2]
o Do not eat, drink, or smoke in the laboratory.[2]
e Post-Handling:
o Wash hands thoroughly with soap and water after handling and before breaks.[2]
o Clean the work area to remove any residual chemical.

o Remove any contaminated clothing immediately and wash it before reuse.
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Emergency Procedures

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower. If
skin irritation occurs, get medical advice/attention.

 Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[4]

¢ Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Get
medical attention if symptoms occur.[4][5]

o Spill: Evacuate the area. For small spills, use an inert absorbent material (e.g., sand,
vermiculite) to contain the spill, avoiding dust generation. Carefully sweep or scoop the
absorbed material into a labeled, sealed container for hazardous waste disposal.[2]

Disposal Plan

All waste generated from the use of 4-(trans-4-Propylcyclohexyl)phenylboronic acid,
including contaminated PPE and empty containers, must be considered hazardous waste.

o Waste Collection: Contaminated materials should be collected in a designated, labeled, and
sealed container for hazardous waste.

» Disposal Route: Dispose of contents/container to an approved waste disposal plant.[4] Do
not pour waste down the drain.[2] Follow all local, state, and federal regulations for
hazardous waste disposal.

Workflow for Safe Handling
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Safe Handling Workflow for 4-(trans-4-Propylcyclohexyl)phenylboronic Acid
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Caption: Workflow for the safe handling of boronic acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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